Cas no 88878-50-6 ([1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester)

• Product Name: [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester
• CAS No: 88878-50-6
• MF: C₂₄H₃₅FO₂
• MW: 374.53191113472
• MDL: MFCD29916896
• CID: 710443
• PubChem ID: 557929
• Update Time: 2025-10-28

[1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, 4-fluorophenyl ester, (trans,trans)-
• 4-Fluorophenyl trans,trans-4'-n-pentylbicyclohexyl-4-carboxylate
• (4-fluorophenyl) 4-(4-pentylcyclohexyl)cyclohexane-1-carboxylate
• [1,1'-Bicyclohexyl]-4-carboxylic acid,4'-pentyl-,4-fluorophenyl ester
• 4-fluorophenyltrans-4-(trans-4-pentylcyclohexyl)cyclohexanecarboxylate
• TRANS,TRANS-4-FLUOROPHENYL 4'-PENTYLBICYCLOHEXYL-4-CARBOXYLATE
• TRANS,TRANS-4-FLUOROPHENYL 4''-PENTYLBICYCLOHEXYL-4-CARBOXYLATE
• (Trans,trans)-4-fluorophenyl 4'-pentyl-[1,1'-bi(cyclohexane)]-4-carboxylate
• [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester
• ZVCPJOLFAYLVER-UHFFFAOYSA-N
• AK307752
• 4-(4-
• 4-Fluorophenyl (trans,trans)-4′-pentyl[1,1′-bicyclohexyl]-4-carboxylate (ACI)
• 5-HHEB-F
• DTXSID20339703
• SB66838
• MFCD29916896
• SCHEMBL7511856
• CS-W011781
• AKOS032953579
• F1120
• (Trans,trans)-4-fluorophenyl4'-pentyl-[1,1'-bi(cyclohexane)]-4-carboxylate
• 88878-50-6
• 4-FLUOROPHENYL (1R,1'S,4R,4'R)-4'-PENTYL-[1,1'-BI(CYCLOHEXANE)]-4-CARBOXYLATE
• SCHEMBL8035948
• SCHEMBL8380862
• 4-Fluorophenyl trans,trans-4'-Pentylbicyclohexyl-4-carboxylate
• SCHEMBL8454971
• DS-11418

• MDL： MFCD29916896
• Inchi： 1S/C24H35FO2/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)24(26)27-23-16-14-22(25)15-17-23/h14-21H,2-13H2,1H3/t18-,19-,20-,21-
• InChI Key： ZVCPJOLFAYLVER-IFSQOONMSA-N
• SMILES： C([C@@H]1CC[C@@H]([C@@H]2CC[C@@H](CCCCC)CC2)CC1)(=O)OC1C=CC(F)=CC=1

Computed Properties

• Exact Mass: 374.26200
• Monoisotopic Mass: 374.26210852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 8.7

Experimental Properties

• Color/Form: No data available
• Melting Point: 64-66℃
• Boiling Point: 461.4±28.0 °C at 760 mmHg
• Flash Point: 224.5±18.9 °C
• PSA: 26.30000
• LogP: 6.92420

[1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester

Comprehensive Overview of [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester (CAS No. 88878-50-6)

The compound [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester (CAS No. 88878-50-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a bicyclohexyl core, a pentyl substituent, and a 4-fluorophenyl ester moiety. This combination of functional groups makes it a subject of interest in advanced organic synthesis and material science. Researchers and industry professionals often search for its synthesis methods, applications in liquid crystals, and role in pharmaceutical intermediates, reflecting its versatility.

In recent years, the demand for high-performance liquid crystal materials has surged, driven by advancements in display technologies. The bicyclohexyl structure of this compound contributes to its stability and mesomorphic properties, making it a candidate for liquid crystal displays (LCDs). Its 4-fluorophenyl ester group further enhances its thermal and optical characteristics, aligning with the industry's push for energy-efficient and high-resolution screens. This connection to cutting-edge technology has spurred increased searches for CAS No. 88878-50-6 in academic and industrial databases.

Another area of interest is the compound's potential in pharmaceutical research. The ester linkage and fluorinated aromatic component are common motifs in drug design, particularly for bioactive molecules targeting neurological and inflammatory pathways. While not a drug itself, its structural features make it a valuable building block for medicinal chemistry. Queries like "88878-50-6 in drug synthesis" or "bicyclohexyl derivatives in medicine" underscore its relevance in this field.

From a synthetic perspective, the preparation of [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester involves multi-step reactions, including esterification and cross-coupling techniques. Chemists frequently explore green chemistry approaches to optimize its production, minimizing waste and improving yields. This aligns with broader trends in sustainable chemical manufacturing, a hot topic in both academic and industrial circles.

In summary, CAS No. 88878-50-6 represents a fascinating intersection of materials science, pharmaceutical chemistry, and synthetic innovation. Its structural complexity and functional diversity ensure its continued relevance in research and development. As technologies evolve and new applications emerge, this compound is likely to remain a focal point for scientists and engineers alike.